Cas no 113579-09-2 ((4-bromo-2-methylphenyl)-carbamic acid ethyl ester)
113579-09-2 structure
Product Name:(4-bromo-2-methylphenyl)-carbamic acid ethyl ester
CAS No:113579-09-2
MF:C10H12BrNO2
MW:258.111782073975
CID:2149930
PubChem ID:9410574
Update Time:2025-04-21
(4-bromo-2-methylphenyl)-carbamic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- (4-bromo-2-methylphenyl)-carbamic acid ethyl ester
- ethyl N-(4-bromo-2-methylphenyl)carbamate
- SCHEMBL6004344
- DTXSID80429437
- Carbamic acid, (4-bromo-2-methylphenyl)-, ethyl ester
- AKOS000193884
- 113579-09-2
- DB-362123
-
- Inchi: 1S/C10H12BrNO2/c1-3-14-10(13)12-9-5-4-8(11)6-7(9)2/h4-6H,3H2,1-2H3,(H,12,13)
- InChI Key: IMBCELZVGYRYHU-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C)C=1)NC(=O)OCC
Computed Properties
- Exact Mass: 257.00514Da
- Monoisotopic Mass: 257.00514Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.3Ų
(4-bromo-2-methylphenyl)-carbamic acid ethyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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